Cas no 1806408-40-1 (1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806408-40-1
• MF: C₁₂H₁₂BrF₃OS
• MW: 341.187292098999
• CID: 4979065
• Update Time: 2025-07-18

1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3OS/c1-3-8-5-4-6-9(18-12(14,15)16)10(8)11(13)7(2)17/h4-6,11H,3H2,1-2H3
• InChI Key： QXNAEWPQVUBSKU-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806408-40-1): An Overview

1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806408-40-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, an ethyl-substituted phenyl ring, and a trifluoromethylthio group. These functional groups contribute to its potential applications in various biological and chemical processes.

The molecular formula of 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one is C₁₃H₁₃BrF₃O₂S, with a molecular weight of approximately 357.19 g/mol. The compound's structure provides a rich platform for exploring its reactivity and biological activity, making it an interesting candidate for drug discovery and development.

In recent years, the study of 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one has been driven by its potential as a building block in the synthesis of more complex molecules. The bromine atom, in particular, offers a reactive site for various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. These reactions can be used to introduce diverse functional groups, thereby expanding the range of possible applications for this compound.

The trifluoromethylthio group is another key feature of 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one. This group is known for its strong electron-withdrawing properties and high lipophilicity, which can influence the compound's pharmacokinetic and pharmacodynamic profiles. Research has shown that compounds containing trifluoromethylthio groups often exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development.

In the context of medicinal chemistry, 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one has been investigated for its potential therapeutic applications. Studies have explored its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, recent research has demonstrated that this compound can modulate the activity of certain kinases, which are key enzymes involved in cellular signaling pathways. This modulation can have significant implications for the treatment of diseases such as cancer and neurodegenerative disorders.

Beyond its direct biological activity, 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one also serves as a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its unique structure allows for the introduction of additional functional groups through various chemical transformations, thereby expanding its utility in drug design and development. For example, the bromine atom can be used to introduce aryl or heteroaryl substituents via Suzuki-Miyaura coupling reactions, while the trifluoromethylthio group can be modified through nucleophilic substitution reactions.

The physical properties of 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one, such as its solubility and stability, are also important considerations in its application. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents makes it suitable for use in solution-phase synthetic processes.

In summary, 1-Bromo-1-(2-ethyl-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806408-40-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features provide a foundation for exploring its reactivity and biological activity, making it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field.